Cas no 2866323-10-4 (Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2))
Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2)
-
- Inchi: 1S/C8H11N3.2ClH/c1-2-8(11-10-4-1)7-3-5-9-6-7;;/h1-2,4,7,9H,3,5-6H2;2*1H
- InChI Key: XWVRWFSBALCWLJ-UHFFFAOYSA-N
- SMILES: C1(C2CCNC2)=NN=CC=C1.[H]Cl.[H]Cl
Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39850953-0.05g |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 0.05g |
$315.0 | 2023-05-24 | |
| Enamine | EN300-39850953-0.1g |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 0.1g |
$470.0 | 2023-05-24 | |
| Enamine | EN300-39850953-0.25g |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 0.25g |
$672.0 | 2023-05-24 | |
| Enamine | EN300-39850953-0.5g |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 0.5g |
$1058.0 | 2023-05-24 | |
| Enamine | EN300-39850953-1.0g |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 1g |
$1357.0 | 2023-05-24 | |
| Enamine | EN300-39850953-2.5g |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 2.5g |
$2660.0 | 2023-05-24 | |
| Enamine | EN300-39850953-5.0g |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 5g |
$3935.0 | 2023-05-24 | |
| Enamine | EN300-39850953-10.0g |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 10g |
$5837.0 | 2023-05-24 | |
| Aaron | AR0280GS-50mg |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 50mg |
$459.00 | 2025-02-17 | |
| Aaron | AR0280GS-100mg |
3-(pyrrolidin-3-yl)pyridazine dihydrochloride |
2866323-10-4 | 95% | 100mg |
$672.00 | 2025-02-17 |
Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2) Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2)
Comprehensive Overview of Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2) (CAS No. 2866323-10-4)
In the realm of organic chemistry and pharmaceutical research, Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2) (CAS No. 2866323-10-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridazine core and pyrrolidinyl substituent, is a subject of ongoing studies in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its versatile reactivity and stability under various conditions.
The hydrochloride (1:2) salt form of this compound enhances its solubility in aqueous solutions, making it a preferred choice for biological assays and formulation development. Recent trends in the pharmaceutical industry highlight the growing demand for heterocyclic compounds like Pyridazine, 3-(3-pyrrolidinyl)-, as they often exhibit improved bioavailability and target specificity. This aligns with the broader shift toward precision medicine and personalized therapies, where molecular diversity plays a pivotal role.
From an industrial perspective, the synthesis and scalability of CAS No. 2866323-10-4 are critical topics. Innovations in green chemistry and catalytic processes have enabled more efficient production methods, reducing environmental impact while maintaining high purity standards. These advancements address the increasing consumer and regulatory focus on sustainable practices in chemical manufacturing.
Another area of interest is the compound's potential applications in central nervous system (CNS) drug development. The pyrrolidinyl moiety is a common feature in neuromodulators, sparking hypotheses about its utility in treating neurological disorders. While preclinical data is still emerging, the scientific community remains optimistic about its prospects.
For researchers and suppliers, understanding the spectroscopic properties and storage conditions of Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2) is essential. Proper handling ensures longevity and reproducibility in experimental outcomes, which is particularly relevant given the compound's use in high-throughput screening and combinatorial chemistry.
In summary, CAS No. 2866323-10-4 represents a fascinating intersection of chemistry and innovation. Its structural features and functional versatility make it a valuable asset in both academic and industrial settings, with potential implications for future therapeutic breakthroughs.
2866323-10-4 (Pyridazine, 3-(3-pyrrolidinyl)-, hydrochloride (1:2)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)